Cas no 112-30-1 (decanol)

• Product Name: decanol
• CAS No: 112-30-1
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• MDL: MFCD00004747
• CID: 35733
• PubChem ID: 8174
• Update Time: 2026-02-25

decanol Chemical and Physical Properties

Names and Identifiers

• Decyl alcohol
• NONYLCARBINOL
• N-DECANOL
• N-DECYL ALCOHOL
• 1-decanol(decylalcohol)
• 1-hydroxydecane
• Agent 504
• Alfol 10
• 1-Decanol
• DECAN-1-Ol, CP
• Decanol
• Decyl Alcohol
• 1DB
• 1-DECANESULFONIC ACID
• 1-decyl alcohol
• capric alcohol
• Decan-1-sulfonsaeure
• decane sulfonic acid
• decane-1-sulphonic acid
• decanesulphonic acid
• t148
• Antak
• T-148
• epal10
• lorol22
• n-decyl
• alfol10
• Epal 10
• decan-1-ol
• caprinic alcohol
• n-decan-1-ol
• n-decyl alcohol; n-decanol
• decanol

• MDL： MFCD00004747
• Inchi： 1S/C10H22O/c1-2-3-4-5-6-7-8-9-10-11/h11H,2-10H2,1H3
• InChI Key： MWKFXSUHUHTGQN-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCO
• BRN： 1735221

Computed Properties

• Exact Mass: 158.16700
• Monoisotopic Mass: 158.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Colorless or light yellow viscous liquid, with a slight smell of rose and neroli, and a smell of grease and wax.
• Density: 0.829 g/mL at 25 °C(lit.)
• Melting Point: 5-7 °C (lit.)
• Boiling Point: 231 °C(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.437(lit.)
• Solubility: ethanol: soluble60%, clear, colorless (1mL/3mL)
• Water Partition Coefficient: Insoluble
• PSA: 20.23000
• LogP: 3.11940
• Merck: 2855
• Vapor Pressure: 1 mmHg ( 70 °C)
  8.25 mmHg ( 100 °C)
• FEMA: 2365
• Solubility: It can be miscible with alcohol, ether, acetone, benzene, glacial acetic acid, cyclohexane, carbon tetrachloride, etc. 0.02% in water at 20 ℃; Water was dissolved in decanol by 3%.

decanol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H319,H331,H335,H411
• Warning Statement： P261,P273,P305+P351+P338,P311
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：1
• Hazard Category Code： 36-52/53
• Safety Instruction： S26-S60-S61-S37/39-S29
• RTECS：HE4375000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• Safety Term：9
• Packing Group：III
• Risk Phrases：R20; R36/38; R51/53
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：0.9-5.7%(V)
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Natural Products and Extracts Flavors and Fragrances

Additional information on decanol

Professional Introduction to Decanol (CAS No. 112-30-1)

Decanol, also known by its Chemical Abstracts Service Number (CAS No.) 112-30-1, is a significant compound in the field of organic chemistry and industrial applications. This linear alkanol, with the molecular formula C₁₀H₂₂O, has garnered considerable attention due to its versatile properties and potential uses in various scientific and commercial domains.

The structure of decanol consists of a ten-carbon chain terminated with a hydroxyl group, making it an important intermediate in the synthesis of more complex molecules. Its physical properties, such as a high boiling point and moderate solubility in organic solvents, make it a valuable solvent and reactant in chemical processes.

In recent years, research has highlighted the role of decanol in biofuel production and as a precursor for fine chemicals. The compound's ability to undergo oxidation reactions has been exploited to produce fatty acids and esters, which are crucial components in the formulation of biodegradable lubricants and plasticizers. Furthermore, its use as a fuel additive has been explored to improve the efficiency of diesel engines, aligning with global efforts to reduce carbon emissions.

The pharmaceutical industry has also shown interest in decanol due to its potential as a building block for drug synthesis. Researchers have been investigating its derivatives as candidates for antimicrobial agents and anti-inflammatory drugs. The hydroxyl group in its structure allows for modifications that can enhance drug bioavailability and target specificity, making it a promising candidate for further development.

From an industrial standpoint, decanol is utilized in the production of surfactants and emulsifiers. Its long hydrocarbon chain provides hydrophobic properties, while the hydroxyl group contributes to hydrophilicity, making it an effective component in formulations that require both water and oil compatibility. This dual nature has found applications in detergents, cosmetics, and personal care products.

The environmental impact of using decanol has been another area of focus. Studies have demonstrated its biodegradability under certain conditions, suggesting that it could be a more sustainable alternative to some traditional solvents. However, further research is needed to fully understand its ecological footprint and optimize its use in environmentally friendly processes.

In conclusion, decanol (CAS No. 112-30-1) is a multifaceted compound with applications spanning from energy to healthcare. Its unique chemical properties make it indispensable in various industrial processes, while ongoing research continues to uncover new possibilities for its use. As advancements are made in synthetic chemistry and green technology, the role of decanol is expected to expand, contributing significantly to innovation across multiple sectors.